2-(5-methoxy-2-{[(4-methylphenyl)sulfanyl]methyl}-4-oxo-1,4-dihydropyridin-1-yl)-N-(2-methoxyphenyl)acetamide

• IUPAC Name: 2-[5-methoxy-2-[(4-methylphenyl)sulfanylmethyl]-4-oxopyridin-1-yl]-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C23H24N2O4S/c1-16-8-10-18(11-9-16)30-15-17-12-20(26)22(29-3)13-25(17)14-23(27)24-19-6-4-5-7-21(19)28-2/h4-13H,14-15H2,1-3H3,(H,24,27)
• InChI Key: XVSFECCHXJBOND-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC2=CC(=O)C(=CN2CC(=O)NC3=CC=CC=C3OC)OC
• Molecular Formula: C23H24N2O4S
• Molecular Weight: 424.5 g/mol
• CAS No.: 946263-40-7

Description

This compound is a structurally complex acetamide derivative featuring a 1,4-dihydropyridin-4-one core substituted with a methoxy group at position 5 and a [(4-methylphenyl)sulfanyl]methyl moiety at position 2. The acetamide group is further functionalized with a 2-methoxyphenyl substituent. The dihydropyridinone ring system is a hallmark of bioactive molecules, often associated with enzyme inhibition (e.g., lipoxygenase, cyclooxygenase) or anticancer activity due to its redox-active properties .

Mechanism of Action

Mode of Action

It is possible that it interacts with its targets through a Schiff base mechanism, which involves the formation of a carbon-nitrogen double bond.

Biochemical Pathways

Given its potential schiff base mechanism, it may be involved in various biochemical reactions, including condensation reactions.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural analogs and their properties, based on evidence and inferred bioactivity:

Compound	Core Structure	Key Substituents	Reported Bioactivity	Reference
Target Compound	1,4-Dihydropyridin-4-one	5-Methoxy, 2-[(4-methylphenyl)sulfanyl]methyl, N-(2-methoxyphenyl)acetamide	Hypothesized: Antimicrobial, anticancer (inferred from analogs)
2-[(2-Aminophenyl)sulfanyl]-N-(4-methoxyphenyl)acetamide	Acetamide	2-Aminophenyl sulfanyl, N-(4-methoxyphenyl)	Antimicrobial activity (directly tested)
2-({5-[(3-Chloro-4-methoxyphenyl)sulfonyl]-4-oxo-1,4-dihydro-2-pyrimidinyl}sulfanyl)-N-[2-(1-cyclohexen-1-yl)ethyl]acetamide	Pyrimidin-4-one	3-Chloro-4-methoxyphenyl sulfonyl, N-(cyclohexenylethyl)	Not explicitly stated; sulfonyl groups often enhance metabolic stability
N-(5-Chloro-2-methoxyphenyl)-4-(5-substituted-1,3,4-oxadiazol-2-ylthio)butanamide	Butanamide + oxadiazole	Chloro-methoxyphenyl, oxadiazolethio	Lipoxygenase inhibition (IC₅₀ values reported)

Structural and Functional Divergences

• Core Heterocycle: The target compound’s dihydropyridinone core differs from pyrimidinone (e.g., ) or oxadiazole-containing analogs (e.g., ).
• Sulfur-Containing Groups : The [(4-methylphenyl)sulfanyl]methyl group contrasts with sulfonyl (e.g., ) or oxadiazolethio (e.g., ) substituents. Thioethers (sulfanyl) generally improve lipophilicity and membrane penetration compared to sulfonamides, which are more polar .
• N-Substituent : The 2-methoxyphenyl acetamide group may enhance binding to aromatic-rich enzyme pockets (e.g., cyclooxygenase) compared to 4-methoxyphenyl () or cyclohexenylethyl () groups.

Hypothetical Bioactivity and Mechanism

While direct data is lacking, inferences from analogs suggest:

• Antimicrobial Activity : The 2-methoxyphenyl group may disrupt bacterial membrane integrity, similar to .
• Anticancer Potential: The dihydropyridinone core could induce ferroptosis (iron-dependent cell death) in oral squamous cell carcinoma (OSCC), as seen with other ferroptosis-inducing compounds (FINs) .
• Enzyme Inhibition : Structural similarity to lipoxygenase inhibitors (e.g., ) implies possible anti-inflammatory effects.